Cas no 1443314-27-9 ((3-bromophenyl)-(4-methoxy-3,5-dimethylphenyl)methanol)

• Product Name: (3-bromophenyl)-(4-methoxy-3,5-dimethylphenyl)methanol
• CAS No: 1443314-27-9
• MF: C₁₆H₁₇BrO₂
• MW: 321.208984136581
• MDL: MFCD12964444
• CID: 5150841
• Update Time: 2026-03-03

(3-bromophenyl)-(4-methoxy-3,5-dimethylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-bromophenyl)-(4-methoxy-3,5-dimethylphenyl)methanol

• MDL： MFCD12964444
• Inchi： 1S/C16H17BrO2/c1-10-7-13(8-11(2)16(10)19-3)15(18)12-5-4-6-14(17)9-12/h4-9,15,18H,1-3H3
• InChI Key： UVMAVRJJRWDGRS-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Br)=C1)(C1=CC(C)=C(OC)C(C)=C1)O

Additional information on (3-bromophenyl)-(4-methoxy-3,5-dimethylphenyl)methanol

Introduction to (3-bromophenyl)-(4-methoxy-3,5-dimethylphenyl)methanol (CAS No. 1443314-27-9)

(3-bromophenyl)-(4-methoxy-3,5-dimethylphenyl)methanol (CAS No. 1443314-27-9) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of (3-bromophenyl)-(4-methoxy-3,5-dimethylphenyl)methanol consists of a central methanol group flanked by a 3-bromophenyl and a 4-methoxy-3,5-dimethylphenyl moiety. The presence of these functional groups imparts distinct chemical properties that make it an attractive candidate for various synthetic transformations and biological evaluations.

Recent studies have highlighted the importance of (3-bromophenyl)-(4-methoxy-3,5-dimethylphenyl)methanol in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a crucial intermediate in the synthesis of potent anti-inflammatory agents. The bromine atom on the phenyl ring can be readily substituted with various functional groups, allowing for the creation of a diverse library of compounds with tailored biological activities.

In addition to its role in drug discovery, (3-bromophenyl)-(4-methoxy-3,5-dimethylphenyl)methanol has been explored for its potential in the development of agrochemicals. Research conducted at the University of California, Davis, revealed that this compound exhibits promising herbicidal properties when modified with specific substituents. The methoxy and methyl groups on the phenyl ring contribute to its stability and enhance its efficacy as an herbicide.

The synthetic accessibility of (3-bromophenyl)-(4-methoxy-3,5-dimethylphenyl)methanol is another factor that contributes to its widespread use in chemical research. A variety of synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the coupling reaction between 3-bromobenzaldehyde and 4-methoxy-3,5-dimethylbenzaldehyde followed by reduction to form the desired methanol derivative. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale production.

From a pharmacological perspective, (3-bromophenyl)-(4-methoxy-3,5-dimethylphenyl)methanol has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate specific biological pathways has been investigated in several disease models. For example, a study published in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibit significant anti-cancer activity against various tumor cell lines. The bromine atom plays a critical role in enhancing the compound's affinity for target proteins, thereby improving its therapeutic efficacy.

The safety profile of (3-bromophenyl)-(4-methoxy-3,5-dimethylphenyl)methanol is also an important consideration in its development as a pharmaceutical candidate. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, (3-bromophenyl)-(4-methoxy-3,5-dimethylphenyl)methanol (CAS No. 1443314-27-9) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for the development of novel therapeutic agents and other bioactive molecules. Ongoing research continues to uncover new possibilities for this versatile compound, underscoring its significance in modern chemical and biological sciences.